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Compound of Interest

Compound Name: Sodium triethylborohydride

Cat. No.: B107655 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of

sodium triethylborohydride (NaBEt₃H) in various organic solvents. Due to the pyrophoric and

air-sensitive nature of this reagent, this document also outlines detailed experimental protocols

for its safe handling and the determination of its solubility.

Core Concepts: Solubility and Safety
Sodium triethylborohydride is a powerful reducing agent widely used in organic synthesis. Its

effectiveness is often dependent on its solubility in the reaction solvent. While it is known to be

soluble in several aprotic organic solvents, precise quantitative data across a range of

conditions is not extensively published. The compound is a colorless, pyrophoric solid, meaning

it can ignite spontaneously on contact with air. It also reacts violently with protic solvents such

as water and alcohols. Therefore, all manipulations must be carried out under an inert

atmosphere (e.g., argon or nitrogen) using specialized equipment like a glovebox or a Schlenk

line.

Data Presentation: Solubility of Sodium
Triethylborohydride
Comprehensive quantitative solubility data for sodium triethylborohydride is not readily

available in the public domain. However, its commercial availability as solutions provides a
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baseline for its solubility in certain solvents. The following table summarizes the available

qualitative and semi-quantitative solubility information.

Solvent
Chemical
Class

Qualitative
Solubility

Semi-
Quantitative
Data (at
approx. 25°C)

Citations

Tetrahydrofuran

(THF)
Ether Soluble

Commercially

available as a

1.0 M solution

[1]

Toluene
Aromatic

Hydrocarbon
Soluble

Commercially

available as a

1.0 M solution

[2][3]

Ethers Ether
Generally

Soluble

No specific data

found
[4]

Dimethylformami

de (DMF)
Amide Likely Soluble

No specific data

found
[4]

Alcohols (e.g.,

Ethanol)
Alcohol Reacts

Soluble but

reacts with the

solvent

[4]

Water Protic Reacts Violently Not applicable [5]

Experimental Protocols
Given the hazardous nature of sodium triethylborohydride, determining its solubility requires

rigorous adherence to safety protocols for handling air-sensitive and pyrophoric materials.[6][7]

[8][9]

General Safety Precautions:
All manipulations must be performed in a certified and properly functioning glovebox or using

Schlenk line techniques under an inert atmosphere (argon or nitrogen).[6][10]
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Personal Protective Equipment (PPE) is mandatory, including a flame-retardant lab coat,

safety goggles, and appropriate gloves (e.g., nitrile gloves are commonly used, but specific

compatibility should be verified).[6]

A Class D fire extinguisher (for combustible metals) should be readily accessible.

Work with a buddy and never perform these operations alone.

Protocol for Solubility Determination using the
Gravimetric Method in a Glovebox:
This protocol outlines a method to determine the solubility of sodium triethylborohydride in a

given anhydrous solvent at a specific temperature.

Materials and Equipment:

Sodium triethylborohydride (solid)

Anhydrous organic solvent of interest

Small, sealable vials with screw caps

Magnetic stir plate and stir bars

Temperature-controlled bath or heating block inside the glovebox

Syringes and filters (compatible with the solvent and air-sensitive techniques)

Analytical balance (inside the glovebox)

Pre-weighed collection vials

Procedure:

Preparation:

Ensure the glovebox atmosphere is inert (low oxygen and water levels).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://operations.ok.ubc.ca/wp-content/uploads/sites/200/2025/04/C3-Handling-Pyrophoric-Materials-OK-Updated-2021.pdf
https://www.benchchem.com/product/b107655?utm_src=pdf-body
https://www.benchchem.com/product/b107655?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bring all necessary equipment and pre-dried solvents into the glovebox.

Label a set of sealable vials for each solvent and temperature point to be tested.

Sample Preparation:

In a vial, add a precisely weighed amount of the anhydrous solvent.

To this solvent, add an excess of solid sodium triethylborohydride. The presence of

undissolved solid is crucial to ensure a saturated solution.

Add a small magnetic stir bar to the vial.

Equilibration:

Seal the vial tightly and place it in a temperature-controlled bath or on a heating block set

to the desired temperature.

Stir the mixture vigorously for a sufficient period (e.g., 24-48 hours) to ensure equilibrium

is reached.

Sampling:

After equilibration, stop stirring and allow the excess solid to settle.

Carefully draw a known volume of the clear supernatant liquid into a syringe fitted with a

filter to remove any suspended solid particles.

Gravimetric Analysis:

Dispense the filtered, saturated solution into a pre-weighed, labeled collection vial.

Seal the collection vial and weigh it to determine the mass of the solution.

Carefully evaporate the solvent from the collection vial under a gentle stream of inert gas

or by placing it in a vacuum antechamber.

Once the solvent is completely removed, weigh the vial again to determine the mass of the

dissolved sodium triethylborohydride.
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Calculation:

Calculate the solubility in grams of solute per 100 grams of solvent using the following

formula: Solubility = (mass of dissolved solid / (mass of solution - mass of dissolved solid))

* 100

Repeat:

Repeat the procedure for each solvent and temperature point to be investigated.

Mandatory Visualizations
The following diagrams illustrate the key experimental workflows for handling and determining

the solubility of sodium triethylborohydride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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